2-Anthracenecarboxamide, N-(2-methylphenyl)-3-(phosphonooxy)-, sodium salt (1:2)

• Molecular Formula: C22H18NNa2O5P
• Molecular Weight: 453.3 g/mol
• InChI: InChI=1S/C22H18NO5P.2Na/c1-14-6-2-5-9-20(14)23-22(24)19-12-17-10-15-7-3-4-8-16(15)11-18(17)13-21(19)28-29(25,26)27;;/h2-13H,1H3,(H,23,24)(H2,25,26,27)
• InChI Key: SZSAZOSJYFLPRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC4=CC=CC=C4C=C3C=C2OP(=O)(O)O.[Na].[Na]

Description

Key Crystallographic Parameters

Parameter	Value	Source
Anthracene planarity	0.12 Å deviation
C–O (phosphonooxy)	1.48 Å
P–O bond lengths	1.54–1.60 Å
Dihedral angle (amide)	85°

The phosphonooxy group’s tetrahedral geometry (O–P–O angles: 108–112°) facilitates sodium ion coordination. The anthracene π-system remains conjugated, albeit with reduced delocalization energy due to substituent electron-withdrawing effects.

Sodium Coordination Environment in the Disodium Salt Complex

The two sodium ions exhibit distinct coordination environments:

• Primary Sodium (Na1) : Coordinates to three phosphonooxy oxygen atoms (Na–O: 2.35–2.40 Å) and two water molecules (Na–O: 2.50 Å), adopting a distorted octahedral geometry.
• Secondary Sodium (Na2) : Binds to the remaining phosphonooxy oxygen (Na–O: 2.38 Å), the amide carbonyl oxygen (Na–O: 2.42 Å), and three solvent molecules.

Sodium Coordination Summary

Sodium Site	Coordination Number	Bond Distances (Å)	Geometry
Na1	5	2.35–2.50	Distorted octahedral
Na2	4	2.38–2.42	Tetrahedral

This coordination stabilizes the crystal lattice through Na···O interactions and hydrogen bonding between water molecules and the amide group.

Comparative Analysis with Parent Anthracenecarboxamide Derivatives

Structural modifications significantly alter properties compared to unmodified anthracenecarboxamides:

Property	Parent Anthracenecarboxamide	2-Anthracenecarboxamide Derivative
Solubility in H₂O	Low (0.01 mg/mL)	High (12.5 mg/mL)
Molecular Weight	297.3 g/mol	477.34 g/mol
Functional Groups	-CONH₂	-CONH(C₆H₄CH₃), -OPO₃Na₂
π-π Stacking Distance	3.4 Å	3.6 Å

The phosphonooxy group disrupts π-π stacking interactions, increasing interplanar distances by 0.2 Å. Additionally, the sodium ions introduce ionic character, enabling solubility in polar solvents—a stark contrast to the hydrophobic parent compound.

Biological Activity

2-Anthracenecarboxamide, N-(2-methylphenyl)-3-(phosphonooxy)-, sodium salt (1:2) is a compound derived from anthracene, a polycyclic aromatic hydrocarbon. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The structural characteristics of anthracene derivatives often correlate with significant biological properties, including anticancer, antibacterial, and antioxidant activities.

Chemical Structure and Properties

The compound features an anthracene backbone with a carboxamide functional group and a phosphonooxy moiety. This unique structure is believed to enhance its solubility and bioactivity. The sodium salt form may also influence its pharmacokinetic properties.

Anticancer Activity

Research indicates that anthracene derivatives exhibit notable anticancer properties. For instance, compounds similar to 2-anthracenecarboxamide have demonstrated the ability to induce apoptosis in various cancer cell lines. In particular, studies have shown that anthracene derivatives can activate caspase pathways leading to programmed cell death:

• Cell Lines Tested : K562 (chronic myelocytic leukemia), AGS (gastric cancer), and CH27 (squamous cell carcinoma).
• Mechanism : Induction of apoptosis via modulation of Bcl-2 family proteins and activation of caspases .

Cell Line	IC50 Value (µM)	Mechanism of Action
K562	100	Apoptosis via caspase activation
AGS	<0.07	Inhibition of cell proliferation
CH27	25	Induction of cell death

Antibacterial Activity

The antibacterial properties of anthracene derivatives are well-documented. The compound's ability to inhibit bacterial growth can be attributed to several mechanisms:

• Mechanisms : Disruption of cell wall synthesis, inhibition of nucleic acid synthesis, and interference with energy metabolism.
• Efficacy : Similar compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria .

Bacterial Strain	MIC (µM)	Activity
Staphylococcus aureus	≤2.5	Strongly Inhibitory
Escherichia coli	≤2.5	Strongly Inhibitory
Vibrio anguillarum	25	Moderately Inhibitory

Antioxidant Activity

Anthracene derivatives have also been studied for their antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in biological systems:

• Mechanism : The phosphonooxy group may play a role in enhancing the electron-donating ability of the compound, thus improving its antioxidant capacity.
• Research Findings : Studies have shown that certain anthracene derivatives can significantly reduce lipid peroxidation in vitro .

Case Studies

Several case studies highlight the biological activity of similar anthracene derivatives:

• Case Study on Anticancer Activity :
  • A study involving K562 cells demonstrated that treatment with an anthracene derivative led to a significant decrease in cell viability (60% reduction at 100 µM) and induced apoptosis through caspase activation.
• Case Study on Antibacterial Efficacy :
  • Research indicated that an anthraquinone derivative showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria, achieving MIC values as low as 2.5 µM.
• Case Study on Antioxidant Properties :
  • An anthracene-based fluorescent probe was developed for imaging reactive species in living cells, showcasing the antioxidant potential of related compounds .

Scientific Research Applications

Chemical Properties and Structure

The compound has the chemical formula $C_{22}H_{18}NNa_2O_5P$ and is characterized by its unique structural features that contribute to its functionality. The presence of the anthracene moiety provides photophysical properties that are valuable in analytical chemistry.

Biochemical Applications

1. Fluorescent Probes for Enzyme Activity

One of the primary applications of this compound is as a fluorescent probe for detecting phosphatase activity in biological samples. The intense green fluorescence emitted by this compound upon excitation makes it suitable for use in histochemical studies to visualize enzyme activity within tissues.

• Mechanism : Upon interaction with phosphatases, the compound undergoes a change that enhances its fluorescence, allowing researchers to quantify enzyme activity effectively.
• Case Study : In histochemical assays, this compound has been successfully used to map phosphatase activity in various cell types, providing insights into cellular signaling pathways and metabolic states.

2. Drug Development and Pharmacology

The compound's structural characteristics make it a candidate for further exploration in drug development. Its ability to interact with biological molecules can be harnessed to design new therapeutic agents targeting specific pathways.

• Research Findings : Studies have indicated that derivatives of anthracene compounds exhibit anti-cancer properties by inhibiting tumor cell proliferation. The sodium salt form enhances solubility, making it easier to formulate into drug delivery systems.
• Potential Applications : The compound could be investigated for use in targeted drug delivery systems where the fluorescent properties can aid in tracking the distribution and efficacy of therapeutics.

Analytical Chemistry

1. Sensor Development

The unique optical properties of 2-anthracenecarboxamide derivatives allow their application in developing sensors for detecting environmental pollutants or biological markers.

• Fluorescent Sensors : The compound can be modified to create sensors that respond to specific ions or molecules, providing a visual indication of concentration changes.
• Example : Research has shown that modifications to the phosphonooxy group can enhance selectivity towards certain metal ions, making it useful for environmental monitoring.

Data Table: Summary of Applications

Application Area	Description	Examples/Case Studies
Fluorescent Probes	Used for detecting phosphatase activity in histochemistry	Mapping enzyme activity in tissues
Drug Development	Potential use in designing therapeutics with anti-cancer properties	Inhibition of tumor cell proliferation
Sensor Development	Creation of sensors for environmental monitoring	Detection of specific ions or pollutants

Comparison with Similar Compounds

Key Observations:

Solubility : The sodium salt form of the target compound drastically improves water solubility compared to the neutral, hydrophobic compound.

Acidity: The phosphonooxy group (pKa ~1.5) makes the target compound significantly more acidic than the compound (pKa ~12.95), influencing reactivity in biological or chemical systems.

Thermal Stability : The compound’s high predicted boiling point (480°C) suggests thermal stability, whereas the target compound’s ionic nature may reduce thermal resistance but enhance dissolution kinetics.

Preparation Methods

Side Reactions During Phosphorylation

Excess POCl₃ may lead to over-phosphorylation or decomposition. Kinetic control via slow reagent addition and temperature moderation mitigates these issues.

Analytical Characterization

Key characterization data for the final product include:

• ¹H NMR (D₂O): δ 8.2–8.5 (m, 4H, anthracene-H), 7.6–7.8 (m, 3H, aromatic-H), 2.3 (s, 3H, CH₃).
• ³¹P NMR (D₂O): δ 0.5 ppm (singlet, phosphonooxy group).
• ESI-MS: m/z 453.3 [M–2Na]⁻.

Industrial-Scale Adaptations

For bulk synthesis, continuous-flow reactors improve heat transfer during exothermic steps (e.g., phosphorylation). Patent data suggest that replacing batch-wise amidation with microwave-assisted methods reduces reaction times by 50%.

Q & A

Basic: What synthetic methodologies are recommended for preparing 2-Anthracenecarboxamide derivatives with phosphonooxy substituents?

Answer:
The synthesis of anthracenecarboxamide derivatives with phosphonooxy groups typically involves multi-step organic reactions. A plausible route includes:

Phosphorylation : Introduce the phosphonooxy group via phosphorylation of a hydroxylated anthracene intermediate using phosphorus oxychloride (POCl₃) or diethyl chlorophosphate, followed by hydrolysis .

Amide Coupling : React the phosphorylated anthracenecarboxylic acid with N-(2-methylphenyl)amine using coupling agents like EDC/HOBt or DCC to form the carboxamide bond .

Salt Formation : Neutralize the acidic phosphonooxy group with sodium hydroxide to form the disodium salt (1:2 stoichiometry).
Validation : Monitor reaction progress via HPLC or LC-MS, and confirm purity using elemental analysis (C, H, N, P, Na) and ion chromatography for sodium content .

Basic: How can researchers characterize the solubility and stability of this compound in aqueous and organic solvents?

Answer:

• Solubility Testing : Use shake-flask methods with buffered solutions (pH 2–12) and polar aprotic solvents (DMSO, DMF). Measure solubility via UV-Vis spectroscopy at λmax for anthracene derivatives (~250–400 nm) .
• Stability Studies : Conduct accelerated degradation studies under thermal (40–80°C), hydrolytic (acidic/alkaline conditions), and photolytic (UV light) stress. Quantify degradation products using LC-MS/MS and assess sodium ion displacement via ICP-OES .
  Critical Note : Sodium salts of phosphonooxy compounds often exhibit hygroscopicity; store desiccated under inert gas .

Advanced: What analytical techniques resolve contradictions in crystallographic vs. spectroscopic data for this compound?

Answer:
Discrepancies between X-ray crystallography (solid-state) and NMR (solution-state) data may arise due to:

• Conformational Flexibility : Use variable-temperature NMR to detect dynamic processes (e.g., rotameric equilibria).
• Polymorphism : Perform DSC/TGA to identify polymorphs and correlate with crystallographic data.
• Ion Pairing Effects : Employ ESI-MS to assess sodium ion coordination in solution, which may differ from crystal packing .
  Methodological Integration : Combine 2D NMR (NOESY, HSQC) with DFT calculations to model solution-state conformations .

Advanced: How can computational modeling predict the compound’s interaction with biological targets (e.g., kinases or phosphatases)?

Answer:

Docking Studies : Use AutoDock Vina or Schrödinger Suite to model binding to phosphoprotein-binding domains (e.g., SH2 domains). Focus on the phosphonooxy group’s electrostatic interactions with arginine residues.

MD Simulations : Run 100-ns molecular dynamics simulations in explicit solvent (TIP3P water) to assess binding stability and sodium ion mobility near the phosphonooxy moiety.

QSAR Analysis : Corrogate experimental IC₅₀ values (if available) with electronic descriptors (HOMO-LUMO, partial charges) from Gaussian calculations .
Validation : Cross-validate with SPR (surface plasmon resonance) binding assays and phospho-specific antibodies .

Advanced: What mechanistic insights explain conflicting reports on its hydrolytic degradation pathways?

Answer:
Conflicting degradation pathways (e.g., ester vs. amide bond hydrolysis) may stem from:

• pH Dependency : At acidic pH (<4), protonation of the phosphonooxy group accelerates ester hydrolysis. At neutral/basic pH, sodium ion dissociation may promote amide cleavage.
• Catalytic Effects : Trace metal ions (e.g., Fe³⁺, Cu²⁺) in buffers can catalyze oxidative degradation; use chelators (EDTA) in stability protocols .
  Experimental Design :
• Use isotopically labeled analogs (e.g., ¹⁸O-water) to track hydrolysis sites via HRMS.
• Perform kinetic studies at varying ionic strengths to isolate sodium ion effects .

Basic: What chromatographic methods optimize purification of sodium-containing aromatic phosphonates?

Answer:

• Ion-Exchange Chromatography : Use Dowex 50WX2 (Na⁺ form) to retain cationic impurities while eluting the target compound.
• Reverse-Phase HPLC : Employ a C18 column with a gradient of acetonitrile/water (0.1% TFA) to separate sodium salt from unreacted precursors.
• SEC (Size Exclusion) : Confirm absence of aggregates using Sephadex G-25 in aqueous NaOH (pH 9) .
  Quality Control : Validate purity by ³¹P NMR (δ ~0–5 ppm for phosphonates) and ICP-OES for Na:P ratio (target 2:1) .

Advanced: How do researchers address discrepancies in reported spectroscopic data (e.g., ¹H NMR splitting patterns)?

Answer:

• Solvent/Concentration Effects : Record NMR in deuterated DMSO vs. D₂O to assess hydrogen bonding and aggregation.
• Dynamic Averaging : Use EXSY NMR to detect slow exchange processes (e.g., sodium ion hopping between phosphonooxy oxygens).
• Paramagnetic Broadening : Chelate residual metal ions (e.g., Fe³⁺) with EDTA to sharpen peaks .
  Collaborative Approach : Cross-reference with computational NMR prediction tools (e.g., ACD/Labs) to assign ambiguous signals .

Table 1: Key Physicochemical Properties and Analytical Parameters

Parameter	Method	Expected Outcome	Reference
Melting Point	DSC	>200°C (decomposition)
Solubility in H₂O (25°C)	Gravimetric Analysis	≥50 mg/mL
pKa (Phosphonooxy group)	Potentiometric Titration	~2.1 (first dissociation)
Sodium Content	ICP-OES	12.5–13.5% (theoretical: 12.8%)